N-ethyl-N-[(2-hydroxy-3-quinolinyl)methyl]-2,2-dimethylpropanamide

• IUPAC Name: N-ethyl-2,2-dimethyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]propanamide
• InChI: InChI=1S/C17H22N2O2/c1-5-19(16(21)17(2,3)4)11-13-10-12-8-6-7-9-14(12)18-15(13)20/h6-10H,5,11H2,1-4H3,(H,18,20)
• InChI Key: WAPGWFSPFPERCA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C(C)(C)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-ethyl-N-[(2-hydroxy-3-quinolinyl)methyl]-2,2-dimethylpropanamide, also known as EX-527, is a selective inhibitor of sirtuin 1 (SIRT1). SIRT1 is a class III histone deacetylase that plays a crucial role in regulating various cellular processes, including gene expression, DNA repair, and metabolism. EX-527 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many quinoline derivatives have biological activity and are used in medicinal chemistry. They can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve exploring its potential uses in medicinal chemistry, given the known biological activity of many quinoline derivatives. Additionally, studies could be conducted to optimize its synthesis and understand its reactivity better.